Cas no 135579-72-5 (2-(2-methoxyethyl)oxirane)

• Product Name: 2-(2-methoxyethyl)oxirane
• CAS No: 135579-72-5
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 4592897
• PubChem ID: 20295235
• Update Time: 2025-05-22

2-(2-methoxyethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)oxirane
• Oxirane, 2-(2-methoxyethyl)-

• Inchi： 1S/C5H10O2/c1-6-3-2-5-4-7-5/h5H,2-4H2,1H3
• InChI Key： FJIXGOYPGXGNFG-UHFFFAOYSA-N
• SMILES： O1CC1CCOC

Additional information on 2-(2-methoxyethyl)oxirane

2-(2-Methoxyethyl)Oxirane: A Comprehensive Overview

2-(2-Methoxyethyl)Oxirane, also known by its CAS number 135579-72-5, is a versatile organic compound that has garnered significant attention in the fields of polymer science, materials engineering, and specialty chemicals. This compound, characterized by its unique structure featuring an epoxide group and a methoxyethyl substituent, has demonstrated remarkable potential in various industrial applications. Recent advancements in its synthesis, characterization, and application have further solidified its position as a key material in modern chemical research.

The molecular structure of 2-(2-Methoxyethyl)Oxirane consists of a three-membered epoxide ring attached to a methoxyethyl group. This configuration imparts the compound with distinct chemical properties, including reactivity towards nucleophilic opening reactions and compatibility with various polymerization processes. Researchers have explored its ability to undergo ring-opening polymerization (ROP), which has led to the development of novel polymeric materials with tailored mechanical and thermal properties.

Recent studies have highlighted the role of 2-(2-Methoxyethyl)Oxirane in the synthesis of biodegradable polymers. By incorporating this compound into polymer backbones, scientists have achieved materials that exhibit enhanced biocompatibility and degradation rates. Such advancements are particularly relevant in the context of sustainable materials development, where reducing environmental impact is a primary concern.

In addition to its role in polymer chemistry, 2-(2-Methoxyethyl)Oxirane has found applications in adhesives and coatings. Its ability to form strong intermolecular bonds makes it an ideal candidate for high-performance adhesive formulations. Recent research has focused on optimizing its curing conditions to achieve faster bonding times without compromising mechanical integrity.

The synthesis of 2-(2-Methoxyethyl)Oxirane typically involves epoxidation of allyl ethers or related precursors. Advances in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental footprint. These developments underscore the importance of continuous innovation in chemical manufacturing processes.

From an environmental standpoint, the biodegradability and low toxicity profile of 2-(2-Methoxyethyl)Oxirane make it a favorable choice for eco-friendly applications. Its ability to degrade under natural conditions reduces concerns related to long-term environmental persistence, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, 2-(2-Methoxyethyl)Oxirane, CAS number 135579-72-5, stands as a pivotal compound in contemporary chemical research. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable material across diverse industries. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is likely to expand further.